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Compound of Interest

Compound Name: MRE 0094

Cat. No.: B15571984 Get Quote

It is important to clarify that "MRE 0094" does not correspond to a recognized chemical

compound in the provided search results. The information below pertains to the proper disposal

of Flameless Ration Heaters (FRHs) found in Meal, Ready-to-Eat (MRE) kits.

Flameless Ration Heaters (FRHs) contain magnesium, iron, and other components that react

with water to generate heat. The disposal procedures for these devices differ significantly

depending on whether they have been activated (used) or remain unactivated (unused).

Operational Controls and Safety Precautions
Before disposal, it is crucial to adhere to the following safety measures:

Ensure Material Safety Data Sheets (MSDS) are readily available and current.[1]

Store MRE heaters away from liquids, as they are water-reactive hazardous materials.[1]

Do not place MRE heaters near an open flame. The vapors released during activation

contain hydrogen, which is a flammable gas.[1]

Only activate MRE heaters in a well-ventilated area because the released vapors can

displace oxygen.[1]

A compatible fire extinguisher should be readily accessible.[1]
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Personnel handling MRE heaters should receive Hazard Communication and general

environmental awareness training.[1]

Disposal Procedures for Activated vs. Unactivated
Heaters
The primary distinction in disposal protocol is whether the heater has been used.

Heater Status Waste Classification Disposal Method

Activated (Used) Non-hazardous solid waste

Dispose of in approved solid

waste containers or as normal

refuse.[1][2]

Unactivated (Unused) Hazardous Waste

Must be disposed of as

hazardous waste.[1]

Segregate from normal refuse

and dispose of separately.[3] It

is against the law to dispose of

unactivated heaters in a solid

waste container.[1]

Damaged Hazardous Waste

Should be collected and

managed as hazardous waste.

[2]

Incineration and landfilling are both considered viable disposal options for MREs and FRHs.

However, unreacted FRH material should be placed in a separate landfill cell that is capped

before compaction to prevent the pads from rupturing and reacting.[3]

Experimental Protocols
While detailed experimental protocols for the disposal of MRE heaters are not provided in the

search results, the underlying principle of their function is an oxidation-reduction reaction

between magnesium and water.[3] The disposal guidelines are based on the reactivity of the

unused heater pads when they come into contact with water, which can pose a fire hazard in

landfills.[1]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of MRE

Flameless Ration Heaters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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